Cas no 26274-19-1 (5-bromo-3,4-dihydro-2H-pyran)

5-Bromo-3,4-dihydro-2H-pyran is a brominated heterocyclic compound featuring a partially saturated pyran ring structure. This intermediate is valuable in organic synthesis, particularly in the construction of more complex heterocyclic systems and pharmaceuticals. The presence of the bromine atom at the 5-position enhances its reactivity, making it a versatile electrophile for nucleophilic substitution reactions or metal-catalyzed cross-coupling processes. Its stability under standard conditions allows for straightforward handling and storage. The compound’s utility is further underscored by its role in medicinal chemistry, where it serves as a precursor for bioactive molecules. Its well-defined reactivity profile ensures reliable performance in synthetic applications.

5-bromo-3,4-dihydro-2H-pyran structure

Product Name:5-bromo-3,4-dihydro-2H-pyran

CAS No:26274-19-1

MF:C₅H₇BrO

MW:163.012480974197

CID:1430329

PubChem ID:5325865

Update Time:2025-06-07

5-bromo-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran, 5-bromo-3,4-dihydro-
- 3-Bromo-4,5-dihydro-6H-pyran
- 5-bromo-3,4-dihydro-2H-Pyran
- 26274-19-1
- DA-37788
- AKOS024052319
- BBA27419
- EN300-117838
- InChI=1/C5H7BrO/c6-5-2-1-3-7-4-5/h4H,1-3H
- BOKLDMFBZUFZGT-UHFFFAOYSA-N
- DTXSID40416060
- SCHEMBL3875466
- 3-bromo-5,6-dihydro-4H-pyran
- 5-bromo-3,4-dihydro-2H-pyran
- Inchi： 1S/C5H7BrO/c6-5-2-1-3-7-4-5/h4H,1-3H2
- InChI Key： BOKLDMFBZUFZGT-UHFFFAOYSA-N
- SMILES： BrC1=COCCC1

Computed Properties

Exact Mass: 161.96801
Monoisotopic Mass: 161.96803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 88.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23

5-bromo-3,4-dihydro-2H-pyran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B850130-10mg	5-bromo-3,4-dihydro-2H-pyran	26274-19-1		10mg	$ 50.00	2022-06-06
TRC	B850130-50mg	5-bromo-3,4-dihydro-2H-pyran	26274-19-1		50mg	$ 185.00	2022-06-06
TRC	B850130-100mg	5-bromo-3,4-dihydro-2H-pyran	26274-19-1		100mg	$ 295.00	2022-06-06
Enamine	EN300-117838-0.05g	5-bromo-3,4-dihydro-2H-pyran	26274-19-1	95%	0.05g	$202.0	2023-06-08
Enamine	EN300-117838-0.1g	5-bromo-3,4-dihydro-2H-pyran	26274-19-1	95%	0.1g	$301.0	2023-06-08
Enamine	EN300-117838-0.25g	5-bromo-3,4-dihydro-2H-pyran	26274-19-1	95%	0.25g	$431.0	2023-06-08
Enamine	EN300-117838-0.5g	5-bromo-3,4-dihydro-2H-pyran	26274-19-1	95%	0.5g	$679.0	2023-06-08
Enamine	EN300-117838-1.0g	5-bromo-3,4-dihydro-2H-pyran	26274-19-1	95%	1g	$871.0	2023-06-08
Enamine	EN300-117838-2.5g	5-bromo-3,4-dihydro-2H-pyran	26274-19-1	95%	2.5g	$1707.0	2023-06-08
Enamine	EN300-117838-5.0g	5-bromo-3,4-dihydro-2H-pyran	26274-19-1	95%	5g	$2525.0	2023-06-08